Cas no 2138146-03-7 (6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo5,4-bpyridin-4-amine)

• Product Name: 6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo5,4-bpyridin-4-amine
• CAS No: 2138146-03-7
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• MDL: MFCD31433197
• CID: 5603922
• PubChem ID: 165443766
• Update Time: 2025-10-30

6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo5,4-bpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138146-03-7
• EN300-700973
• 6-(difluoromethyl)-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine
• 6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo5,4-bpyridin-4-amine

• MDL： MFCD31433197
• Inchi： 1S/C10H11F2N3O/c1-4(2)8-7-5(13)3-6(9(11)12)14-10(7)16-15-8/h3-4,9H,1-2H3,(H2,13,14)
• InChI Key： NXAWIECVRJTFSS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C2C(=N1)ON=C2C(C)C)N)F

Computed Properties

• Exact Mass: 227.08701831g/mol
• Monoisotopic Mass: 227.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.9Ų

Additional information on 6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo5,4-bpyridin-4-amine

Introduction to 6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo[5,4-bpyridin-4-amine) (CAS No. 2138146-03-7)

6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo[5,4-bpyridin-4-amine), identified by its CAS number 2138146-03-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolo[5,4-bpyridine] scaffold, a structural motif known for its versatility in drug design due to its ability to interact with multiple biological targets. The presence of a difluoromethyl group and an isopropyl substituent in the molecule enhances its pharmacological potential by influencing both metabolic stability and binding affinity.

The oxazolo[5,4-bpyridine] core is a fused bicyclic system consisting of an oxazole ring and a pyridine ring, which together create a rigid framework conducive to molecular recognition. The amine functional group at the 4-position of the pyridine ring further expands the compound's utility as a pharmacophore. This structural configuration allows for interactions with various biological receptors, making it a promising candidate for the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the binding properties of this compound. Studies suggest that the difluoromethyl group enhances lipophilicity, while the isopropyl substituent contributes to steric hindrance, optimizing interactions with protein targets. These features make 6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo[5,4-bpyridin-4-amine) an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

In the realm of medicinal chemistry, heterocyclic compounds like 6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo[5,4-bpyridin-4-amine) are extensively explored due to their diverse biological activities. The oxazolo[5,4-bpyridine] scaffold has been implicated in various pharmacological actions, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in this compound may modulate these activities by fine-tuning electronic and steric properties.

Current research focuses on leveraging this scaffold for targeted drug development. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression. The difluoromethyl group is particularly noteworthy for its ability to enhance metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic is crucial for developing long-acting therapeutics.

The isopropyl substituent at the 3-position of the oxazole ring adds another layer of complexity to the molecule's behavior. It can influence both solubility and binding affinity by introducing steric bulk. This feature is exploited in rational drug design to achieve optimal receptor interactions without compromising efficacy.

Experimental investigations have begun to unravel the mechanistic aspects of 6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo[5,4-bpyridin-4-amine)'s activity. Preliminary data indicate that it may exert its effects through multiple pathways, including modulation of signaling cascades and inhibition of key enzymes. These findings underscore the compound's potential as a multitargeted therapeutic agent.

The integration of synthetic chemistry with high-throughput screening has accelerated the discovery process for compounds like 6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo[5,4-bpyridin-4-amine). By combining traditional organic synthesis with modern screening techniques, researchers can rapidly identify derivatives with enhanced properties. This approach has led to the identification of several promising analogs with improved potency and selectivity.

The future direction of research on this compound includes exploring its potential in treating neurological disorders. The oxazolo[5,4-bpyridine] scaffold has shown promise in modulating neurotransmitter systems, making it a candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Further studies are needed to elucidate its mechanism of action in these contexts.

Additionally, the environmental impact of such compounds is a growing consideration in drug development. Efforts are underway to optimize synthetic routes for 6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo[5,4-bpyridin-4-amine) to minimize waste and reduce environmental footprint. Sustainable chemistry practices are being integrated into research protocols to ensure that development efforts align with ecological principles.

In conclusion,6-(difluoromethyl)-3-(propan-2-yl)-1,2oxazolo[5,4-bpyridin-4-am ine) (CAS No. 2138146-03-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable tool for developing novel therapeutics across multiple disease areas. Continued research will further elucidate its potential and refine strategies for its clinical application.